4-[1-Methyl-1-(4-nitro-phenyl)-ethyl]-pyrimidine

• Molecular Formula: C13H13N3O2
• Molecular Weight: 243.26 g/mol
• IUPAC Name: 4-[2-(4-nitrophenyl)propan-2-yl]pyrimidine
• InChI: InChI=1S/C13H13N3O2/c1-13(2,12-7-8-14-9-15-12)10-3-5-11(6-4-10)16(17)18/h3-9H,1-2H3
• InChI Key: YUSCOIYOSUSOGE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=C(C=C1)[N+](=O)[O-])C2=NC=NC=C2

Description

4-[1-Methyl-1-(4-nitro-phenyl)-ethyl]-pyrimidine is a useful research compound. Its molecular formula is C13H13N3O2 and its molecular weight is 243.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 1-dimethylamino-4-methyl-4-(4-nitro-phenyl)-pent-1-en-3-one (0.5 g, 1.9 mmol.), formamidine HCl (0.305 g, 3.8 mmol.), and NaOEt (1.29 g, 4.0 mmol) was heated in Smith synthesizer under microwave for 10 min at 150° C. The resultant mixture was diluted with H2O and EtOAc. The organic layer was dried, and the residue was used without further purification. MS: 244 (M+1) Calc'd for C13H14N3O2—244.10.

Synthesis routes and methods II

Procedure details

A mixture of 1-dimethylamino-4-methyl-4-(4-nitro-phenyl)-pent-1-en-3-one (0.5 g, 1.9 mmol), formamidine hydrochloride (0.305 g, 3.8 mmol), and NaOEt (1.29 g, 4.0 mmol) was heated in Smith synthesizer under microwave for 10 min at 150° C. The resultant was diluted with H2O and EtOAc. The organic layer was dried, and the residue was used without further purification. MS: (ES+) 244 (M+H). Calc'd for C13H14N3O2—244.10.